![molecular formula C17H23ClN4O3 B1518710 5-Ethyl-3-(2-oxo-2-piperazin-1-ylethyl)-5-phenylimidazolidine-2,4-dione hydrochloride CAS No. 1170623-58-1](/img/structure/B1518710.png)
5-Ethyl-3-(2-oxo-2-piperazin-1-ylethyl)-5-phenylimidazolidine-2,4-dione hydrochloride
Overview
Description
5-Ethyl-3-(2-oxo-2-piperazin-1-ylethyl)-5-phenylimidazolidine-2,4-dione hydrochloride is a useful research compound. Its molecular formula is C17H23ClN4O3 and its molecular weight is 366.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Affinity and Selectivity Studies
Research on derivatives of 5-ethyl-3-(2-oxo-2-piperazin-1-ylethyl)-5-phenylimidazolidine-2,4-dione hydrochloride demonstrates significant insights into their pharmacological potential. Studies highlight the affinity and selectivity of these compounds toward serotonin (5-HT) receptors and adrenoceptors. For example, certain derivatives have shown significant to moderate affinities for 5-HT1A receptors in the nanomolar range. These findings suggest potential applications in developing therapeutic agents targeting serotonin receptors, which play a crucial role in mood regulation and could be beneficial in treating depression or anxiety disorders (Handzlik et al., 2011).
Chemosensitization in Antibiotic Resistance
Another critical area of application involves combating antibiotic resistance. Derivatives have been evaluated for their ability to improve the effectiveness of antibiotics against resistant strains of Staphylococcus aureus, including MRSA (methicillin-resistant S. aureus). This research suggests the potential of these compounds as chemosensitizers, possibly restoring the efficacy of antibiotics against resistant bacterial strains, thus offering a promising strategy in the fight against antibiotic resistance (Matys et al., 2015).
Antifungal Compound Development
The solubility and partitioning behavior of certain novel antifungal compounds, including derivatives related to the chemical structure , have been characterized, revealing poor solubility in water but better solubility in alcohols and lipophilic delivery pathways. These physicochemical properties are crucial for the development of new antifungal agents, as they influence the drug's absorption, distribution, metabolism, and excretion (ADME) properties, potentially leading to more effective treatments for fungal infections (Volkova et al., 2020).
Receptor-Ligand Interaction Studies
Further research into receptor-ligand interactions of these derivatives provides insights into their binding mechanisms, aiding in the design of drugs with enhanced specificity and efficacy. This is particularly relevant for developing new therapeutic agents targeting the serotonin 5-HT7 receptor, implicated in various neurological and psychiatric disorders. Such studies lay the groundwork for rational drug design, enabling the creation of compounds with improved therapeutic profiles (Kucwaj-Brysz et al., 2018).
Properties
IUPAC Name |
5-ethyl-3-(2-oxo-2-piperazin-1-ylethyl)-5-phenylimidazolidine-2,4-dione;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O3.ClH/c1-2-17(13-6-4-3-5-7-13)15(23)21(16(24)19-17)12-14(22)20-10-8-18-9-11-20;/h3-7,18H,2,8-12H2,1H3,(H,19,24);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBTSPVLZORYRIJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(C(=O)N(C(=O)N1)CC(=O)N2CCNCC2)C3=CC=CC=C3.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23ClN4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.